Cas no 68100-05-0 ( )

• Product name: &nbsp
• CAS No: 68100-05-0
• MF: C₁₄H₉NO₂S
• MW: 255.291762113571
• CID: 968783
• PubChem ID: 1549752

  Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-4-(thiophen-2-ylmethylidene)-1,3-oxazol-5-one
• (2E)-2-Octen-4-ol
• (2Z)-octen-4-ol
• (Z)-2-octen-1-ol
• (Z)-2-octene-1-ol
• (Z)-2-Phenyl-5-oxo-4-(2-thienylmethylene)-4,5-dihydro-1,3-oxazole
• (Z)-3-methylhept-2-en-1-ol
• (Z)-oct-2-en-1-ol
• (Z)-oct-2-en-4-ol
• 2-(Z)-octen-1-ol
• 4-(2'-thiophenylmethylidene)-2-phenyl-5(4H)-oxazolone
• 4-(2'-thiophenylmethylidene)-2-phenyloxazolin-5-one
• 4-ylidene-5(4H)-oxazolone
• cis-2-octen-1-ol
• cis-Oct-2-en-4-ol
• oct-2-en-4-ol
• octene-2-ol-4
• Z-2-octen-4-ol
• 2-Phenyl-4-(thiophen-2-ylmethylene)oxazol-5(4H)-one
• 88991-45-1
• F1425-0771
• CHEMBL1973744
• 68100-05-0
• SCHEMBL22500151
• Z31309211
• CCG-249687
• NSC157354
• CS-0357355
• (E)-2-phenyl-4-(thiophen-2-ylmethylene)oxazol-5(4H)-one
• SR-01000417461-1
• 5(4H)-Oxazolone, 2-phenyl-4-(2-thienylmethylene)-, (E)-
• (4E)-2-phenyl-4-(thiophen-2-ylmethylidene)-1,3-oxazol-5-one
• AKOS001486587
• (4E)-2-phenyl-4-[(thiophen-2-yl)methylidene]-4,5-dihydro-1,3-oxazol-5-one
• NSC-157354
• SR-01000417461
• HMS558C01
• STK873996
• (4E)-2-phenyl-4-(thiophen-2-ylmethylidene)-1,3-oxazol-5(4H)-one
•  

• Inchi： InChI=1S/C14H9NO2S/c16-14-12(9-11-7-4-8-18-11)15-13(17-14)10-5-2-1-3-6-10/h1-9H/b12-9+
• InChI Key： YWWRMWAWBUHZAY-FMIVXFBMSA-N
• SMILES： C1=CC=C(C=C1)C2=NC(=CC3=CC=CS3)C(=O)O2

Computed Properties

• Exact Mass: 255.03547
• Monoisotopic Mass: 255.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.3g/cm3
• Boiling Point: 395.6ºC at 760 mmHg
• Flash Point: 193.1ºC
• Refractive Index: 1.664
• PSA: 38.66
• LogP: 2.52820